2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[(5-ethyl-2-pyridinyl)methyl]-N-methylacetamide

• IUPAC Name: 2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)-N-[(5-ethylpyridin-2-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C21H25N5O2/c1-4-16-11-12-18(22-13-16)14-24(3)19(27)15-26-21(28)25(5-2)20(23-26)17-9-7-6-8-10-17/h6-13H,4-5,14-15H2,1-3H3
• InChI Key: MDIGGTDIOQFNKQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CN(C)C(=O)CN2C(=O)N(C(=N2)C3=CC=CC=C3)CC
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-[(5-ethyl-2-pyridinyl)methyl]-N-methylacetamide is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.20082506 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Macrocyclic Pyridyl Polyoxazoles

Research on macrocyclic pyridyl polyoxazoles, which are structurally related compounds, indicates their significant role in stabilizing G-quadruplex DNA and exhibiting cytotoxic activity against cancer cells. These compounds have been evaluated for their potential in cancer therapeutics due to their selective G-quadruplex stabilization properties and cytotoxic activities in human tumor cell lines, suggesting a promising avenue for evaluating the biological activity mechanisms associated with G-quadruplex ligands (Blankson et al., 2013).

Radiosynthesis of Herbicides and Safeners

The study on the radiosynthesis of chloroacetanilide herbicide acetochlor and the dichloroacetamide safener R-29148 showcases the application of similar compounds in agriculture, focusing on understanding their metabolism and mode of action to improve herbicidal formulations and safeners for agricultural use (Latli & Casida, 1995).

Novel Triazole Synthesis for Antimicrobial Activity

The synthesis and evaluation of novel dipeptide derivatives attached to triazole-pyridine moiety for antimicrobial activities highlight the continuous effort in discovering new compounds with potential healthcare applications. The synthesized compounds showed good antimicrobial activity, and their structural confirmation through various spectroscopic techniques underlines the importance of structural elucidation in the development of new therapeutic agents (Ahmed et al., 2016).

Pyrazole, Thiazole, and Pyridine Derivatives as Antitumor Agents

Another significant area of research is the synthesis of pyrazole, thiazole, pyridine, and 1,3,4-thiadiazole derivatives incorporating the 2-thiazolyl moiety, demonstrating the exploration of novel compounds for their antitumor activities. This research emphasizes the potential of heterocyclic compounds in developing new cancer treatments, showcasing the diverse applications of these chemical structures in medicinal chemistry (Raslan et al., 2016).